2-(4-Chlorophenyl)-4-oxo-4-phenylbutanenitrile
Description
2-(4-Chlorophenyl)-4-oxo-4-phenylbutanenitrile (COPB) is an organic compound that has been studied for its potential use in a variety of scientific applications. COPB is a member of the nitrile family, which consists of compounds containing a carbon-nitrogen triple bond. COPB is a versatile compound that has been studied for its use in a range of applications, including synthesis, scientific research, and mechanism of action.
Scientific Research Applications
Antimicrobial and Antiproliferative Agent
This compound has been synthesized and studied for its pharmacological activities as a prospective antimicrobial and antiproliferative agent . The synthesized derivatives were evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species .
Anticancer Activity
The compound has shown promising results in anticancer screening, particularly against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) . This suggests potential applications in the development of new anticancer drugs .
Catalyst for Reactions
2-(4-Chlorophenyl)-4-oxo-4-phenylbutanenitrile, also known as BCPB, has been used as a catalyst for a variety of reactions, such as Diels-Alder reactions. This opens up possibilities for its use in various chemical synthesis processes.
Polymerization Agent
BCPB has been used as a polymerization agent. This suggests that it could be used in the production of various types of polymers, which have a wide range of applications in industries such as plastics, coatings, and adhesives.
Reagent in Organic Synthesis
BCPB has been used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. This indicates its potential use in the development of new drugs and agricultural products.
Anti-inflammatory and Antioxidant Properties
BCPB has been found to have anti-inflammatory and antioxidant properties. This suggests potential applications in the treatment of inflammatory diseases and conditions associated with oxidative stress.
Inhibitor of Cancer Cell Growth
BCPB has been shown to inhibit the growth of certain cancer cell lines. This suggests potential applications in cancer treatment, particularly in the development of new drugs that can inhibit the growth of cancer cells.
Intramolecular Cyclization
The compound has been found to undergo intramolecular cyclization . This property could be exploited in the synthesis of various cyclic compounds, which are often used in the development of pharmaceuticals and other chemical products .
properties
IUPAC Name |
2-(4-chlorophenyl)-4-oxo-4-phenylbutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNO/c17-15-8-6-12(7-9-15)14(11-18)10-16(19)13-4-2-1-3-5-13/h1-9,14H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSVVRHQKPNQOMT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CC(C#N)C2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-4-oxo-4-phenylbutanenitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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